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Compound of Interest

Compound Name: 2-Chloroethyl chloroformate

Cat. No.: B152820

An In-depth Technical Guide to 2-Chloroethyl Chloroformate: Chemical Properties and
Structure

Introduction

2-Chloroethyl chloroformate (CAS No. 627-11-2) is an organochlorine compound and a
derivative of carbonic acid, belonging to the chloroformate ester family.[1] It presents as a
colorless to pale yellow liquid with a pungent, irritating odor.[1] This chemical is a versatile and
highly reactive intermediate, making it a crucial building block in modern organic synthesis.[2]
[3] Its primary applications are in the pharmaceutical and agrochemical industries, where it is
instrumental in the synthesis of complex molecules, including active pharmaceutical ingredients
(APIs) and pesticides.[1][2][4] Its reactivity stems from its structure as an acyl chloride, which
renders it an excellent electrophile for reactions with various nucleophiles.[3]

Chemical Structure and Identifiers

2-Chloroethyl chloroformate's structure consists of an ethyl chloroformate backbone with a
chlorine atom substituent on the 2-position of the ethyl group.[5]

o |[UPAC Name: 2-chloroethyl carbonochloridate[5][6]
e Molecular Formula: CsHaCl202[1][5][7][8][9][10]

e Canonical SMILES: C(CCI)OC(=O)CI[1][6][11]
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« InChl: InNChl=1S/C3H4CI202/c4-1-2-7-3(5)6/h1-2H2[1][5][6][12][13]

« InChIKey: SVDDJQGVOFZBNX-UHFFFAOYSA-N[1][2][5][6][8][1 1][12][13]

Physicochemical Properties

The key quantitative properties of 2-chloroethyl chloroformate are summarized in the table

below for easy reference.

Property Value References

Molecular Weight 142.97 g/mol [217181eno1aiz]

Appearance Colorless to pale yellow liquid [11[5]1[8]

Density 1.385 g/mL at 25 °C [8][12][13]

Boiling Point 155-156 °C [B1[12][13]

Melting Point -70 °C (-94 °F) [14]

Flash Point 70 °C (158 °F) [5108][12][13][14]

Vapor Pressure 0.23 psi (20 °C) [B1[12][13]

Refractive Index 1.446 - 1.4483 at 20 °C [11[518][12][13]
Insoluble in cold water; Soluble

Solubility in ether, benzene, acetone, [1181[11][15]
alcohol, toluene, ketones.

Water Reactivity Decomposes slowly in water to 61E][16]

form ethanol, HCI, and COs=.

Reactivity and Mechanisms

2-Chloroethyl chloroformate is an excellent electrophile, a characteristic derived from its acyl

chloride functionality.[3] This high reactivity allows it to readily participate in nucleophilic

substitution reactions with a wide range of nucleophiles, including alcohols, amines, and thiols,

leading to the formation of esters, amides (carbamates), and thioesters, respectively.[3]
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One of its primary roles in multi-step synthesis is as a protecting group for alcohols and
amines.[2][3] It reacts with these functional groups to form 2-chloroethoxycarbonyl esters,

which are stable under many reaction conditions but can be easily removed when needed.[2]
[11]

2-Chloroethyl Chloroformate .
( CICOOCH:CH:CI ) Alcohol (R-OH) (Amme (R-NHz))
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Figure 1: Reactivity of 2-Chloroethyl Chloroformate
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Figure 1: Reactivity of 2-Chloroethyl Chloroformate

The solvolysis of 2-chloroethyl chloroformate exhibits a dual mechanism that is highly
dependent on the solvent's properties.[2] In solvents with low ionizing power, such as aqueous
ethanol, an addition-elimination mechanism is favored.[2] Conversely, in solvents with high

ionizing power and low nucleophilicity, like aqueous fluoroalcohols, an ionization mechanism
prevails.[2]
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Figure 2: Dual Solvolysis Mechanism
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Figure 2: Dual Solvolysis Mechanism

Experimental Protocols
Synthesis Methods

Several methods are employed for the synthesis of 2-chloroethyl chloroformate, with the
choice depending on the desired scale and purity.

» Phosgenation of Ethylene Derivatives:

o From Ethylene Oxide: This method involves the reaction of ethylene oxide with phosgene
in the presence of a small amount of pyridine, yielding 2-chloroethyl chloroformate as

the sole product.[5]

o From 2-Chloroethanol (Ethylene Chlorohydrin): A common laboratory and industrial
method involves bubbling gaseous phosgene into 2-chloroethanol.[6] The reaction is
typically conducted at low temperatures (below 40°C, ideally around 0°C) in an anhydrous
solvent like benzene or ether to stabilize intermediates and prevent side product

formation.[2][6]

e Chlorination of Chloroformate Precursors:
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o Two-Step Synthesis from Chloroform: For large-scale manufacturing, a two-step process
is often used. First, ethyl chloroformate is synthesized by reacting chloroform with ethanol
in the presence of hydrogen chloride. The resulting ethyl chloroformate is then chlorinated
using hydrogen chloride and a phosphorus oxychloride catalyst. This method can yield 2-
chloroethyl chloroformate with a purity exceeding 99% after purification.[2][4]

o Direct Chlorination of Ethyl Chloroformate: This alternative to phosgene-based routes
involves the direct, free-radical-initiated chlorination of ethyl chloroformate.[2][17]
However, this process yields a mixture of isomers, primarily 1-chloroethyl chloroformate
and 2-chloroethyl chloroformate, with the molar ratio of 1- to 2-isomer ranging from
0.5:1to 2:1.[2][17]

Ethyl Chloroformate
(Direct Chlorination)

Ethylene Oxide +
Phosgene

Phosge

2-Chloroethanol +
Phosgene

ation Routes

Chloroform + Ethanol
(Two Steps)

Chlorination Routes

2-Chloroethyl Chloroformate

Figure 3: Key Synthesis Routes
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Figure 3: Key Synthesis Routes

Purification

Due to the co-production of isomers (notably 1-chloroethyl chloroformate) and other by-
products in chlorination-based syntheses, purification is critical.[2] The standard method for
isolating high-purity 2-chloroethyl chloroformate is fractional distillation under reduced
pressure (vacuum).[2] This technique effectively separates the desired product from more
volatile by-products and unreacted starting materials.[2]

Spectroscopic Data
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The structure of 2-chloroethyl chloroformate can be confirmed using standard spectroscopic
methods. Experimental spectral data are available in various databases.

» Nuclear Magnetic Resonance (NMR): *H NMR spectral data has been recorded and is
available for reference.[1][6][18]

« Infrared (IR) Spectroscopy: IR spectra are available, providing information about the
functional groups present in the molecule.[1][6]

e Mass Spectrometry (MS): Mass spectral data can be used to determine the molecular weight
and fragmentation pattern.[1][6]

Applications

The versatility of 2-chloroethyl chloroformate makes it a valuable reagent in several fields:

o Pharmaceutical Industry: It is a key intermediate in the synthesis of various pharmaceutical
compounds and APIs.[1][3][4] Notably, it is used in preparing artemisinin-derived dimer
carbonates and thiocarbonates, which have shown antimalarial activity.[2][8][11][16]

o Agrochemicals: The compound serves as a reactive intermediate in the synthesis of
pesticides and fungicides, such as Oxadixyl.[1][2][15]

¢ Organic Synthesis: It is widely used as a building block for creating esters and amides.[11]
Its role as a protecting group for alcohols and phenols is crucial in the selective
functionalization of complex molecules during multi-step syntheses.[2][11] It is also
employed in peptide synthesis and the creation of various heterocyclic compounds.[1][2]

Safety and Handling

2-Chloroethyl chloroformate is classified as a highly toxic, corrosive, and flammable
substance that poses significant health risks.[1][19]

e Hazards: It is fatal if inhaled and causes severe skin burns and eye damage.[1][19][20]
Inhalation, ingestion, or dermal contact can lead to severe irritation of the respiratory tract,
eyes, and skin.[1]
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o Personal Protective Equipment (PPE): Proper safety measures are mandatory when
handling this chemical. This includes the use of chemical-resistant gloves, protective
clothing, eye/face protection, and respiratory protection in a well-ventilated area.[1][14][19]
[21]

e Handling and Storage: It should be handled in a chemical fume hood.[1] Store in a
refrigerator at 2-8°C in a dry, well-ventilated place, keeping the container tightly closed.[8]
[12][13][14] It is incompatible with strong oxidizing agents, alcohols, amines, and alkali.[8]
[16][21]

o Reactivity Hazards: It reacts with water and moist air, releasing corrosive hydrogen chloride
(HCI) fumes.[6][8][16] It may react vigorously or explosively if mixed with certain ethers in the
presence of metal salts.[8][16][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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